Cas no 1806927-22-9 (4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1806927-22-9
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4884316
• Update Time: 2025-10-28

4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6N/c1-3-6(9)5(7(10)11)4(2-15-3)8(12,13)14/h2,7H,1H3
• InChI Key： CESZARUTTIDMRV-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine

4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No 1806927-22-9, commonly referred to as 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with multiple fluorinated groups, including a difluoromethyl group at position 4, a fluoro group at position 3, a methyl group at position 2, and a trifluoromethyl group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine in the development of advanced materials, particularly in the realm of organic electronics. The fluorinated substituents on the pyridine ring enhance the molecule's electron-withdrawing capabilities, which is advantageous for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that incorporating this compound into semiconductor materials can significantly improve charge transport properties, leading to enhanced device performance.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative. The introduction of the trifluoromethyl group at position 5 is often achieved through electrophilic substitution reactions, while the difluoromethyl and fluoro groups are introduced via nucleophilic substitution or direct fluorination methods. The methyl group at position 2 is typically introduced early in the synthesis to facilitate subsequent substitution reactions.

One of the most intriguing aspects of this compound is its ability to act as a building block for more complex molecular architectures. For instance, researchers have successfully used 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine as a precursor for constructing heterocyclic compounds with even greater functional complexity. These derivatives have shown promise in drug discovery efforts, particularly in targeting specific protein-protein interactions that are implicated in various diseases.

In terms of toxicity and environmental impact, studies have shown that 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine exhibits low acute toxicity in standard animal models. However, its long-term effects on ecosystems remain under investigation. Given its fluorinated nature, there are concerns about its persistence in the environment and potential bioaccumulation. Ongoing research aims to develop more sustainable synthesis methods and degradation pathways for this compound.

Looking ahead, the future of 4-(Difluoromethyl)-3-fluoro-2-methyl-5-(trifluoromethyl)pyridine lies in its potential to bridge the gap between fundamental chemical research and practical applications. Its unique combination of electronic properties and structural versatility makes it an ideal candidate for exploring new frontiers in materials science and pharmacology. As researchers continue to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of organic chemistry.